Cas no 119629-11-7 (Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt)

• Product Name: Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt
• CAS No: 119629-11-7
• MF: C₁₃H₂₂N₄Na₂O₁₁P₂
• MW: 518.261046886444
• CID: 132240
• PubChem ID: 118855629
• Update Time: 2025-05-25

Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Cytidine5'-(trihydrogen diphosphate), P'-[2-(dimethylamino)ethyl] ester, sodium salt(9CI)
• CYTIDINE-5'-DIPHOSPHO-DIMETHYLAMINOETHANOL SODIUM SALT
• 119629-11-7
• disodium;[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] 2-(dimethylamino)ethyl phosphate
• Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt

• Inchi： 1S/C13H24N4O11P2.2Na/c1-16(2)5-6-25-29(21,22)28-30(23,24)26-7-8-10(18)11(19)12(27-8)17-4-3-9(14)15-13(17)20;;/h3-4,8,10-12,18-19H,5-7H2,1-2H3,(H,21,22)(H,23,24)(H2,14,15,20);;/q;2*+1/p-2/t8-,10-,11-,12-;;/m1../s1
• InChI Key： DAOKKFZCTIEMMJ-DUAMOODGSA-L
• SMILES： P(=O)([O-])(OP(=O)([O-])OCCN(C)C)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 518.05600
• Monoisotopic Mass: 518.05557009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 775
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220Ų

Experimental Properties

• Melting Point: NA
• PSA: 241.41000
• LogP: -0.28550

Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt

CAS No. 119629-11-7: Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt

CAS No. 119629-11-7, commonly referred to as Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a derivative of cytidine diphosphate (CDP), a nucleotide that plays a crucial role in various cellular processes, including lipid synthesis and signal transduction. The addition of dimethylaminoethanol (DMAE) to the CDP structure introduces unique properties, making this compound a valuable tool in research and potential therapeutic applications.

Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt is known for its ability to act as a precursor in the biosynthesis of certain lipids, particularly phosphatidylcholine (PC). PC is an essential component of cell membranes and is involved in numerous physiological functions, including membrane stability, signaling, and transport processes. Recent studies have highlighted the role of this compound in modulating cellular lipid metabolism, particularly in conditions where phosphatidylcholine turnover is impaired, such as in liver diseases or neurological disorders.

One of the most promising areas of research involving CAS No. 119629-11-7 is its potential application in treating choline deficiency-related conditions. Choline is an essential nutrient that serves as a precursor for phosphatidylcholine and acetylcholine, a neurotransmitter critical for memory and cognitive function. By providing an alternative pathway for phosphatidylcholine synthesis, Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt may offer therapeutic benefits in diseases such as non-alcoholic fatty liver disease (NAFLD), where choline metabolism is often disrupted.

Recent advancements in metabolic engineering have also explored the use of this compound as a bioactive molecule in nutraceuticals and functional foods. Its ability to enhance lipid metabolism and support cellular health has made it a subject of interest for developers of dietary supplements aimed at improving liver health and cognitive function.

In terms of pharmacokinetics, Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt exhibits favorable absorption profiles, making it suitable for oral administration. Studies have demonstrated that it can effectively cross the gastrointestinal tract and reach systemic circulation, where it can be utilized by target tissues such as the liver and brain.

Moreover, the sodium salt form of this compound ensures its stability and solubility in aqueous solutions, which are critical factors for its use in both research and clinical settings. Its chemical structure allows for efficient incorporation into cellular pathways, enabling it to serve as a versatile tool in lipid metabolism studies.

The growing body of research on CAS No. 119629-11-7 underscores its potential as a multifaceted compound with applications ranging from basic science to clinical therapeutics. As understanding of its mechanisms deepens, it is likely to play an increasingly important role in addressing metabolic disorders and enhancing human health.